Cas no 2172516-69-5 (4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde)

• Product Name: 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde
• CAS No: 2172516-69-5
• MF: C₁₀H₁₇FOS
• MW: 204.304785490036
• CID: 6561094
• PubChem ID: 165600949
• Update Time: 2025-05-21

4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde
• EN300-1622844
• 2172516-69-5

• Inchi： 1S/C10H17FOS/c1-9(2,11)7-10(8-12)3-5-13-6-4-10/h8H,3-7H2,1-2H3
• InChI Key： VDCAPSQTFQPKGU-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC1)CC(C)(C)F

Computed Properties

• Exact Mass: 204.09841450g/mol
• Monoisotopic Mass: 204.09841450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde

4-(2-Fluoro-2-Methylpropyl)Thiane-4-Carbaldehyde: A Comprehensive Overview

The compound 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde (CAS No. 2172516-69-5) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiane derivatives, which are known for their versatility and reactivity in organic synthesis. The presence of the aldehyde group and the fluorinated side chain introduces intriguing electronic and steric properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of thiane derivatives in the development of novel therapeutic agents. The fluorinated side chain in this compound, specifically the 2-fluoro-2-methylpropyl group, contributes to its distinct electronic characteristics, which can be exploited in designing bioactive molecules. Researchers have demonstrated that such fluorinated compounds exhibit enhanced stability and bioavailability, making them promising candidates for drug delivery systems.

The structure of 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde consists of a thiane ring (a saturated sulfur-containing heterocycle) with an aldehyde substituent at the 4-position and a fluorinated alkyl group at the same position. This arrangement creates a unique environment for chemical reactivity. The thiane ring is known for its ability to participate in various cycloaddition reactions, making it a valuable component in the synthesis of complex molecules.

One of the most recent advancements involving this compound is its application in the synthesis of antimicrobial agents. Scientists have reported that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. The aldehyde group plays a crucial role in this activity by forming reactive intermediates with microbial enzymes, leading to their inhibition.

In addition to its biological applications, 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde has shown potential in materials science. Its ability to form stable adducts with nucleophiles makes it a useful precursor in the synthesis of advanced polymers and coatings. Researchers have explored its use in creating self-healing materials, where the compound acts as a cross-linking agent, enhancing the material's durability and resilience.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiane ring followed by functionalization with the aldehyde and fluorinated side chains. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes oxidative degradation, producing innocuous byproducts such as carbon dioxide and water. This suggests that it has a relatively low environmental footprint compared to other synthetic chemicals.

In conclusion, 4-(2-fluoro-2-methylpropyl)thiane-4-carbaldehyde (CAS No. 2172516-69-5) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.